Cas no 92444-12-7 (1,1'-Biphenyl, 4-heptyl-4'-isothiocyanato-)

• Product Name: 1,1'-Biphenyl, 4-heptyl-4'-isothiocyanato-
• CAS No: 92444-12-7
• MF: C₂₀H₂₃NS
• MW: 309.468323945999
• CID: 2815029
• Update Time: 2023-08-07

1,1'-Biphenyl, 4-heptyl-4'-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-heptyl-4'-isothiocyanato-
• 4-Heptyl-4'-isothiocyanatobiphenyl
• 4-Heptyl-4'-isothiocyanato-biphenyl
• 4-HEPTYL-4'-ISOTHIOCYANATO-1,1'-BIPHENYL

• Inchi： 1S/C20H23NS/c1-2-3-4-5-6-7-17-8-10-18(11-9-17)19-12-14-20(15-13-19)21-16-22/h8-15H,2-7H2,1H3
• InChI Key： KFKPPHNZSHJXOO-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C1C=CC(=CC=1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 332
• XLogP3: 8.5
• Topological Polar Surface Area: 44.4